Cas no 1170077-26-5 (N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}-2-(methylsulfanyl)benzamide)

• Product name: N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}-2-(methylsulfanyl)benzamide
• CAS No: 1170077-26-5
• MF: C₁₉H₁₆N₄OS₃
• MW: 412.551539421082
• CID: 6216338
• PubChem ID: 27477396

N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}-2-(methylsulfanyl)benzamide
• 1170077-26-5
• N-(3-methyl-1-(4-(thiophen-2-yl)thiazol-2-yl)-1H-pyrazol-5-yl)-2-(methylthio)benzamide
• AKOS016391122
• 2-methylsulfanyl-N-[5-methyl-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)pyrazol-3-yl]benzamide
• F5030-1483
• N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}-2-(methylsulfanyl)benzamide
• VU0630640-1

• Inchi： 1S/C19H16N4OS3/c1-12-10-17(21-18(24)13-6-3-4-7-15(13)25-2)23(22-12)19-20-14(11-27-19)16-8-5-9-26-16/h3-11H,1-2H3,(H,21,24)
• InChI Key： UYIZQGDEAHAWRB-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1N1C(=CC(C)=N1)NC(C1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 412.04862467g/mol
• Monoisotopic Mass: 412.04862467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}-2-(methylsulfanyl)benzamide

Comprehensive Analysis of CAS No. 1170077-26-5 (N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}-2-(methylsulfanyl)benzamide): Structure, Applications, and Research Insights

The compound CAS No. 1170077-26-5, chemically designated as N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}-2-(methylsulfanyl)benzamide, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and material science research. Its intricate structure combines thiophene, thiazole, and pyrazole moieties, which are frequently explored in drug discovery due to their bioactivity and versatility. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, addressing trending queries such as "thiazole derivatives in drug design" and "heterocyclic compounds for therapeutic development."

From a structural perspective, the compound features a methylsulfanyl benzamide group attached to a 3-methylpyrazole core, further linked to a thiophene-thiazole hybrid scaffold. This arrangement is notable for its potential to interact with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have highlighted the role of thiazole-containing compounds in modulating protein-protein interactions, a hot topic in precision medicine. The presence of a thiophene ring also enhances its pharmacokinetic properties, such as metabolic stability and membrane permeability, aligning with current demands for "improved oral bioavailability in small-molecule drugs."

Synthetic routes to CAS No. 1170077-26-5 often involve multi-step reactions, including cyclocondensation and amide coupling strategies. Recent advancements in "green chemistry" have spurred interest in optimizing these processes to reduce waste and improve yields—a priority for sustainable pharmaceutical manufacturing. Analytical techniques like HPLC and NMR are critical for purity assessment, as impurities in such complex molecules can significantly impact biological activity. This aligns with industry searches for "high-purity heterocyclic synthesis" and "analytical validation for APIs."

In applied research, N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}-2-(methylsulfanyl)benzamide has garnered attention for its potential as a kinase inhibitor scaffold. Kinases remain a focal point in drug development, with searches like "kinase-targeted therapies 2024" reflecting sustained interest. Preliminary studies suggest its utility in targeting aberrant signaling pathways, though further in vivo validation is needed. Additionally, its electron-rich aromatic system makes it a candidate for organic electronic materials, resonating with trends in "organic semiconductors for flexible electronics."

Safety and regulatory aspects of this compound adhere to standard laboratory handling protocols, with no reported hazards under normal conditions. Its non-classification as a controlled substance ensures accessibility for academic and industrial research. As the scientific community increasingly values "fragment-based drug discovery," the modular design of this molecule offers opportunities for derivatization—addressing queries such as "how to modify thiazole cores for enhanced activity."

In summary, CAS No. 1170077-26-5 exemplifies the convergence of medicinal chemistry and materials science. Its structural complexity and functional diversity position it as a valuable tool for addressing contemporary challenges like "multi-target drug discovery" and "sustainable synthetic methods." Ongoing research will likely expand its applications, particularly in areas demanding high specificity and novel molecular architectures.